6-(Dimethylaminosulfonylamino)-3-cyanopyridine

• Molecular Formula: C8H10N4O2S
• Molecular Weight: 226.26 g/mol
• IUPAC Name: 5-cyano-2-(dimethylsulfamoylamino)pyridine
• InChI: InChI=1S/C8H10N4O2S/c1-12(2)15(13,14)11-8-4-3-7(5-9)6-10-8/h3-4,6H,1-2H3,(H,10,11)
• InChI Key: AQGSHGIMRJORQX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)NC1=NC=C(C=C1)C#N

Description

6-(Dimethylaminosulfonylamino)-3-cyanopyridine is a useful research compound. Its molecular formula is C8H10N4O2S and its molecular weight is 226.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-amino-nicotinonitrile (2.4 g, 20.15 mmol) in DMF (40 mL) was added a 1 M solution of NaHMDS (22.0 mL, 22.0 mmol) in THF followed by sulfamoyl chloride (3.0 mL, 27.9 mmol). The mixture was stirred overnight and was then diluted with 1 N aqueous sodium hydroxide and a mixture of ether-hexanes. The aqueous layer was separated. The organic layer was extracted with 1 N aqueous sodium hydroxide (2×30 mL). The combined aqueous layers were washed with ether (3×30 mL), made acidic with 1 N aqueous HCl and extracted with ethyl acetate (3×40 mL). The combined organic phases were washed with brine (3×30 mL), dried over magnesium sulfate, treated with activated carbon, filtered through diatomaceous earth and concentrated in vacuo. The solid was adsorbed onto silica gel and purified by silica gel chromatography eluting with a gradient of 10-50% ethyl acetate in hexanes (compound precipitated on the column but dissolved over time at high ethyl acetate concentration) to afford 6-(dimethylaminosulfonylamino)-3-cyanopyridine as a white solid